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Compound of Interest

Compound Name: 4-(Dodecyloxy)benzoic acid

Cat. No.: B1294349

An In-depth Technical Guide to the Physical Properties of p-(Dodecyloxy)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of p-(dodecyloxy)benzoic acid, a molecule of interest in materials science and as a
building block in organic synthesis. This document details its synthesis, purification, and key
physical characteristics, presenting quantitative data in accessible formats and outlining
detailed experimental methodologies.

Chemical Identity and Structure

p-(Dodecyloxy)benzoic acid, also known as 4-(dodecyloxy)benzoic acid, is an organic
compound featuring a long dodecyl ether chain attached to a benzoic acid moiety. This

amphiphilic structure imparts properties that make it valuable in the formulation of liquid
crystals and as a surfactant in various applications.[1][2]

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 4-(Dodecyloxy)benzoic acid

CAS Number 2312-15-4[3][4]

Molecular Formula C19H3003][3][4]

Molecular Weight 306.44 g/mol

InChl Key ALQLYJHDBAKLBB-UHFFFAOYSA-N[3][4]
Canonical SMILES CCCCCCCCCCCC0C1=CC=C(C=C1)C(=0)0

Synthesis and Purification

The synthesis of p-(dodecyloxy)benzoic acid is typically achieved through a two-step process:
a Williamson ether synthesis to form the ether linkage, followed by the hydrolysis of an ester
protecting group.

Experimental Protocol: Synthesis

This protocol outlines the synthesis starting from ethyl 4-hydroxybenzoate and 1-
bromododecane.[1][2]

Step 1: Williamson Ether Synthesis of Ethyl 4-(dodecyloxy)benzoate

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 4-
hydroxybenzoate (1 equivalent) in a suitable solvent such as 2-butanone.[1]

o Base Addition: Add anhydrous potassium carbonate (K2COs, approximately 2 equivalents) to
the solution to act as a base.

o Alkyl Halide Addition: Add 1-bromododecane (approximately 1.1 equivalents) to the reaction
mixture.

o Reflux: Heat the mixture to reflux and maintain for approximately 24 hours.[1] The progress
of the reaction can be monitored by thin-layer chromatography (TLC).
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o Work-up: After the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts. The filtrate is then concentrated under reduced pressure to yield
the crude ethyl 4-(dodecyloxy)benzoate.

Step 2: Hydrolysis of Ethyl 4-(dodecyloxy)benzoate

Reaction Setup: The crude ethyl 4-(dodecyloxy)benzoate is dissolved in ethanol in a round-
bottom flask fitted with a reflux condenser.[1][5]

» Base Addition: A 10 N aqueous solution of sodium hydroxide (NaOH) is added to the flask.[1]

o Reflux: The reaction mixture is heated to reflux for approximately 12 hours to facilitate the
hydrolysis of the ethyl ester.[1][5]

 Acidification: After cooling, the reaction mixture is acidified with a suitable acid (e.qg.,
hydrochloric acid) to precipitate the p-(dodecyloxy)benzoic acid.[5][6]

« |solation: The white precipitate is collected by vacuum filtration and washed with cold water.

[5]16]
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Step 1: Williamson Ether Synthesis Step 2: Hydrolysis
Ethyl 4-hydroxybenzoate +
4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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